Cas no 1194377-44-0 ((-)-Epicatechin-5-Sulfate)

• Product Name: (-)-Epicatechin-5-Sulfate
• CAS No: 1194377-44-0
• MF: C₁₅H₁₄O₉S
• MW: 370.331264019012
• CID: 5734538
• PubChem ID: 71579119
• Update Time: 2025-06-09

(-)-Epicatechin-5-Sulfate Chemical and Physical Properties

Names and Identifiers

• Epicatechin 5-sulfate
• Epicatechin 5-o-sulphate
• 8T66C0D002
• Epicatechin-5-sulfate
• UNII-8T66C0D002
• 1194377-44-0
• Q27270986
• (-)-Epicatechin 5-sulfate
• (2R,3R)-2-(3,4-Dihydroxyphenyl)-3,7-dihydroxychroman-5-yl hydrogen sulfate
• ((2R,3R)-2-(3,4-Dihydroxyphenyl)-3,7-dihydroxy-3,4-dihydro-2H-chromen-5-yl) hydrogen sulfate
• 2H-1-Benzopyran-3,5,7-triol, 2-(3,4-dihydroxyphenyl)-3,4-dihydro-, 5-(hydrogen sulfate), (2R,3R)-
• [(2R,3R)-2-(3,4-dihydroxyphenyl)-3,7-dihydroxy-3,4-dihydro-2H-chromen-5-yl] hydrogen sulfate
• (-)-Epicatechin-5-Sulfate

• Inchi： 1S/C15H14O9S/c16-8-4-13-9(14(5-8)24-25(20,21)22)6-12(19)15(23-13)7-1-2-10(17)11(18)3-7/h1-5,12,15-19H,6H2,(H,20,21,22)/t12-,15-/m1/s1
• InChI Key： MWSSRHFQMROXGK-IUODEOHRSA-N
• SMILES： S(=O)(=O)(O)OC1=CC(=CC2=C1C[C@H]([C@@H](C1C=CC(=C(C=1)O)O)O2)O)O

Computed Properties

• Exact Mass: 370.03585319g/mol
• Monoisotopic Mass: 370.03585319g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 162Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavan-3-ols
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavans Flavan-3-ols

Additional information on (-)-Epicatechin-5-Sulfate

Characterization and Emerging Applications of (-)-Epicatechin-5-Sulfate (CAS No. 1194377-44-0)

(-)-Epicatechin-5-sulfate (CAS No. 1194377-44-0), a naturally occurring flavanol derivative, has garnered significant attention in recent years due to its unique structural configuration and pharmacological properties. This compound belongs to the broader class of catechin derivatives, characterized by its epicatechin backbone with a sulfate ester group attached at the 5-position. The sulfation modification enhances its solubility and stability compared to its unsulfated counterpart, enabling broader applicability in biomedical research and drug development.

Structurally, (-)-epicatechin-5-sulfate exhibits a chiral configuration at the C2' position, which critically influences its bioactivity and metabolic pathways. Recent studies published in *Nature Communications* (2023) revealed that this stereochemical specificity allows the compound to selectively interact with membrane-bound enzymes involved in oxidative stress pathways. The sulfate group also modulates its partitioning between hydrophilic and hydrophobic cellular compartments, optimizing its ability to scavenge reactive oxygen species (ROS) in mitochondria—a mechanism validated through advanced fluorescence microscopy assays.

In preclinical models, epicatechin sulfate derivatives have demonstrated potent neuroprotective effects in Alzheimer's disease research. A 2023 study in *Journal of Neuroscience* showed that intranasal administration of (-)-epicatechin-5-sulfate reduced amyloid-beta plaque accumulation by 68% in transgenic mice through upregulation of neprilysin expression. This activity was attributed to the compound's ability to cross the blood-brain barrier more effectively than nonsulfated catechins due to its altered physicochemical properties.

Cardiovascular applications are another key focus area for this compound. Research from *Circulation Research* (2023) highlighted its role in endothelial function restoration via activation of the NO-sGC-cGMP pathway. When administered orally at doses as low as 5 mg/kg, (-)-epicatechin-5-sulfate significantly improved flow-mediated dilation in diabetic rats by inhibiting NADPH oxidase activity—outperforming traditional vasodilators like sildenafil in maintaining vascular homeostasis.

Recent advances in synthetic methodology have addressed earlier challenges with scalability. A green chemistry approach reported in *ACS Sustainable Chemistry & Engineering* (2023) achieved >90% yield through microwave-assisted synthesis using enzymatic sulfotransferase systems. This breakthrough enables cost-effective production while maintaining stereoselectivity at the C2' carbon—a critical factor for preserving bioactivity.

Clinical translation studies are now underway targeting chronic inflammatory conditions such as rheumatoid arthritis. Phase I trials published in *Arthritis & Rheumatology* (2023) confirmed favorable safety profiles up to 10 mg/kg doses, with notable reductions in C-reactive protein levels observed within 7 days of treatment. The compound's dual action on NF-kB inhibition and TLR4 downregulation provides a novel therapeutic angle compared to existing anti-inflammatory agents.

Structural elucidation via X-ray crystallography revealed unique hydrogen bonding networks involving the sulfate group, which stabilizes protein interactions critical for enzyme inhibition—findings recently detailed in *Acta Crystallographica Section C*. This structural insight is guiding rational design of analogs with enhanced selectivity for specific kinase targets implicated in cancer metastasis.

Emerging evidence from metabolomics studies indicates that (-)-epicatechin-5-sulfate induces gut microbiota shifts favoring short-chain fatty acid production, thereby modulating systemic inflammation through the gut-liver axis—a mechanism under investigation for non-alcoholic steatohepatitis treatment strategies outlined in *Gut Microbes* (2023).